Cas no 773873-15-7 (4-Bromo-2-fluoro-6-(hydroxymethyl)phenol)

4-Bromo-2-fluoro-6-(hydroxymethyl)phenol structure
773873-15-7 structure
Product Name:4-Bromo-2-fluoro-6-(hydroxymethyl)phenol
CAS No:773873-15-7
MF:C7H6BrFO2
MW:221.023745059967
CID:5687378
PubChem ID:57442274
Update Time:2023-09-25

4-Bromo-2-fluoro-6-(hydroxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-fluoro-6-hydroxymethyl-phenol
    • 5-Bromo-3-fluoro-2-hydroxybenzyl alcohol
    • Benzenemethanol, 5-bromo-3-fluoro-2-hydroxy-
    • EN300-1913879
    • SCHEMBL1630992
    • 773873-15-7
    • 4-bromo-2-fluoro-6-(hydroxymethyl)phenol
    • 4-Bromo-2-fluoro-6-(hydroxymethyl)phenol
    • Inchi: 1S/C7H6BrFO2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,10-11H,3H2
    • InChI Key: UCFHSYLPMDQCRU-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(CO)C=1)O)F

Computed Properties

  • Exact Mass: 219.95352g/mol
  • Monoisotopic Mass: 219.95352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.810±0.06 g/cm3(Predicted)
  • Boiling Point: 263.4±20.0 °C(Predicted)
  • pka: 8.11±0.23(Predicted)

4-Bromo-2-fluoro-6-(hydroxymethyl)phenol Pricemore >>

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